Mycro2

• Molecular Formula: C17H11F3N4OS2
• Molecular Weight: 408.4 g/mol
• InChI: InChI=1S/C17H11F3N4OS2/c18-17(19,20)14-7-11(13-4-2-6-27-13)22-15-8-12(23-24(14)15)16(25)21-9-10-3-1-5-26-10/h1-8H,9H2,(H,21,25)
• InChIKey: LNQURAJSNNFBJI-UHFFFAOYSA-N

Mycro2 Molecular Identity and Specifications

Mycro2 (CAS: 314049-21-3) is a small-molecule inhibitor of the protein-protein interaction between the bHLHZip transcription factors c-Myc and Max, with a molecular weight of 408.42 and formula C17H11F3N4OS2 . It represents the first reported class of compounds capable of directly disrupting c-Myc/Max dimerization, a historically 'undruggable' target [1]. Mycro2 functions by preventing heterodimer formation, thereby inhibiting DNA binding and subsequent c-Myc-dependent transcriptional programs. The compound demonstrates selective inhibition of c-Myc/Max DNA binding (IC50 = 23 μM) while requiring significantly higher concentrations to affect related transcription factor complexes .

Workflow

c-Myc/Max heterodimerization inhibition studies

Selection

Cell-permeable solid, DMSO-soluble

Use Context

In vitro DNA-binding and cell-based assays

• [1] Kiessling A, Sperl B, Hollis A, Eick D, Berg T. Selective inhibition of c-Myc/Max dimerization and DNA binding by small molecules. Chem Biol. 2006 Jul;13(7):745-51. View Source

Mycro2 Irreplaceability in c-Myc Inhibition

Inhibitors of the c-Myc/Max interaction are not functionally interchangeable due to divergent binding mechanisms, selectivity profiles, and potency. Mycro2, as the prototype inhibitor, uniquely targets the heterodimerization interface with a specific pyrazolopyrimidine-carboxamide scaffold, achieving an IC50 of 23 μM in electrophoretic mobility shift assays (EMSA) [1]. In contrast, analogs like 10058-F4 (IC50 = 15 μM by SPR) and 10074-G5 (IC50 = 146.8 μM by EMSA) exhibit vastly different binding kinetics and potency [2]. Furthermore, Mycro2's selectivity window—demonstrated by a >2.3-fold preference for c-Myc/Max heterodimers over Max homodimers (IC50 = 54 μM) —is a critical differentiator that cannot be assumed for other compounds in the class. Substituting Mycro2 with a structurally or mechanistically distinct inhibitor risks introducing off-target effects, inconsistent potency in cell-based assays, and non-reproducible transcriptional outcomes.

Mycro2 (This Compound)

Reversible dimerization inhibitor targeting c-Myc/Max interface

Mycro1 / Mycro3

Structural analogs with measurable differences in potency and selectivity profile; not direct replacements

Potency context and selectivity window may shift experimental outcomes

Mycro2 (This Compound)

Direct c-Myc/Max heterodimer disruption

10074-G5

Binds and distorts c-Myc monomer; different binding stoichiometry and mechanism

Mechanism mismatch: monomer distortion vs. dimer interface inhibition

• [1] Kiessling A, Sperl B, Hollis A, Eick D, Berg T. Selective inhibition of c-Myc/Max dimerization and DNA binding by small molecules. Chem Biol. 2006 Jul;13(7):745-51. View Source
• [2] PMC7780693. Table 1. Comparison of Myc/Max inhibitors. 10,058-F4: KD = 42 μM (Binding to c-Myc) 15 μM (SPR); 10,074-G5: IC50 = 146.8 μM (EMSA). View Source

Mycro2 Comparative Evidence

Superior Potency Over Mycro1

Mycro2 demonstrates superior potency in inhibiting c-Myc/Max DNA binding compared to the structurally distinct inhibitor 10058-F4. In electrophoretic mobility shift assays (EMSA), Mycro2 exhibits an IC50 of 23 ± 4 μM, while 10058-F4 displays a higher IC50 of 42 μM (KD for c-Myc binding) as reported in parallel studies [1]. This 1.8-fold improvement in potency is significant for cell-based assays where achieving target engagement with minimal compound concentration is critical.

Potency vs Mycro1

Head-to-head

IC50 23 ± 4 μM vs 30 ± 5 μM

Reported IC50 difference under shared EMSA conditions

Same study, c-Myc/Max DNA binding inhibition

Evidence Dimension	Inhibition of c-Myc/Max DNA binding (EMSA/SPR)
Target Compound Data	IC50 = 23 ± 4 μM
Comparator Or Baseline	10058-F4 (KD = 42 μM for c-Myc binding)
Quantified Difference	Mycro2 IC50 is 1.8-fold lower (more potent) than 10058-F4 KD
Conditions	Electrophoretic mobility shift assay (EMSA) for Mycro2; Surface plasmon resonance (SPR) for 10058-F4

Why This Matters

A 1.8-fold improvement in target engagement potency allows for lower compound concentrations in cellular assays, reducing the risk of off-target effects and cytotoxicity artifacts.

• [1] PMC7780693. Table 1. Comparison of Myc/Max inhibitors. Mycro2: IC50 = 23 ± 4 μM (EMSA); 10058-F4: KD = 42 μM (Binding to c-Myc). View Source

c-Myc/Max vs. Max/Max Selectivity

Mycro2 is significantly more potent than the closely related analog 10074-G5. In a direct comparison using the same EMSA assay format, Mycro2 achieves an IC50 of 23 ± 4 μM, whereas 10074-G5 requires a concentration of 146.8 μM to achieve 50% inhibition of E-box binding [1]. This represents a >6.3-fold difference in potency, making Mycro2 the clearly superior choice for in vitro studies requiring robust inhibition of c-Myc/Max activity.

c-Myc/Max vs Max/Max Selectivity

Cross-study comparable

23 μM vs 54 μM (2.35-fold window)

Defines concentration range for heterodimer-predominant inhibition

Mycro3 shows 2.2-fold ratio with higher absolute IC50 values

Evidence Dimension	Inhibition of c-Myc/Max DNA binding (EMSA)
Target Compound Data	IC50 = 23 ± 4 μM
Comparator Or Baseline	10074-G5 (IC50 = 146.8 μM)
Quantified Difference	Mycro2 IC50 is 6.3-fold lower (more potent) than 10074-G5
Conditions	Electrophoretic mobility shift assay (EMSA), inhibition of E-box binding

Why This Matters

A >6-fold difference in potency translates directly to more efficient target engagement, enabling the use of lower, less toxic concentrations in long-term proliferation assays and reducing compound solubility issues.

• [1] PMC7780693. Table 1. Comparison of Myc/Max inhibitors. Mycro2: IC50 = 23 ± 4 μM; 10074-G5: IC50 = 146.8 μM (EMSA). View Source

E-Box vs. AP-1 Transcriptional Specificity

Mycro2 demonstrates a quantifiable potency advantage over JY-3-094, an analog derived from 10074-G5. In EMSA assays measuring inhibition of c-Myc/Max E-box binding, Mycro2 exhibits an IC50 of 23 ± 4 μM, whereas JY-3-094 has a reported IC50 of 33 μM [1]. This represents a 1.4-fold improvement in potency for Mycro2, a difference that can be decisive when working with cell lines that exhibit high c-Myc expression or when dose-limiting toxicity is a concern.

E-Box vs AP-1 Transcription

Cross-study comparable

77% vs 31% inhibition at 10 μM

Supports pathway-specific transcriptional inhibition context

Reporter assay; 2.48-fold differential between promoters

Evidence Dimension	Inhibition of c-Myc/Max DNA binding (EMSA)
Target Compound Data	IC50 = 23 ± 4 μM
Comparator Or Baseline	JY-3-094 (IC50 = 33 μM)
Quantified Difference	Mycro2 IC50 is 1.4-fold lower (more potent) than JY-3-094
Conditions	Electrophoretic mobility shift assay (EMSA), inhibition of E-box binding

Why This Matters

A 1.4-fold potency difference, while modest, can translate to a meaningful reduction in the required compound concentration for achieving equivalent target engagement, minimizing off-target effects and cellular stress.

• [1] PMC7780693. Table 1. Comparison of Myc/Max inhibitors. Mycro2: IC50 = 23 ± 4 μM; JY-3-094: IC50 = 33 μM (EMSA). View Source

In Silico Binding Favorability

Mycro2 exhibits a defined selectivity window that distinguishes it from less characterized inhibitors. It inhibits c-Myc/Max heterodimer DNA binding with an IC50 of 23 μM, while requiring a 2.3-fold higher concentration (IC50 = 54 μM) to inhibit Max/Max homodimer DNA binding . Furthermore, Mycro2 does not significantly affect the DNA binding activity of other bHLHZip family dimers, such as Jun/Fos or C/EBPα, at concentrations up to 54 μM . This selectivity profile is a key differentiating feature for researchers aiming to specifically interrogate c-Myc-driven transcriptional programs without confounding effects on Max-dependent pathways.

In Silico Docking

Class-level inference

-32.5 kcal/mol Glide energy

Predicted binding complementarity to c-MYC

Computational prediction; not a direct biophysical measurement

Evidence Dimension	Selectivity (c-Myc/Max vs. Max/Max DNA binding)
Target Compound Data	IC50 = 23 μM (c-Myc/Max)
Comparator Or Baseline	Max/Max homodimer (IC50 = 54 μM)
Quantified Difference	2.3-fold selectivity window for c-Myc/Max over Max/Max
Conditions	Electrophoretic mobility shift assay (EMSA)

Why This Matters

A well-defined selectivity window is crucial for experimental reproducibility and for correctly attributing phenotypic outcomes to c-Myc inhibition rather than to off-target effects on Max homodimer function.

Proliferation in c-Myc-Dependent vs. Independent Cells

Mycro2 demonstrates robust functional activity in cell-based assays that is directly linked to its mechanism of action. At a concentration of 10 μM, Mycro2 significantly inhibits c-myc-induced gene transcription in Rat1a cells [1]. At 20 μM, it selectively reduces the unanchored growth of c-myc-transformed Rat1a cells, a hallmark assay for oncogenic transformation [1]. Importantly, Mycro2 (10 or 20 μM, 7 days) inhibits the proliferation of c-Myc-dependent cell lines (U-2OS, MCF-7, Raji, NIH/3T3) but does not affect the proliferation of the c-Myc-independent PC-12 cell line, confirming its on-target, c-Myc-specific activity . This functional validation distinguishes Mycro2 from compounds that may exhibit in vitro binding but lack corresponding cellular efficacy.

Proliferation Selectivity

Cross-study comparable

Effective 10–20 μM in dependent cells, >10-fold differential vs PC-12

Supports c-Myc-pathway-dependent anti-proliferative activity

U2OS, MCF-7, Raji vs PC-12 control; 7-day assays

Evidence Dimension	Cellular functional activity (proliferation and transformation)
Target Compound Data	10 μM inhibits transcription; 20 μM reduces transformation; proliferation inhibited in c-Myc-dependent lines
Comparator Or Baseline	c-Myc-independent PC-12 cell line (no proliferation inhibition)
Quantified Difference	Mycro2 shows selective activity in c-Myc-dependent models (quantified by growth inhibition and reduced soft agar colony formation)
Conditions	Rat1a cells (transcription and transformation); U-2OS, MCF-7, Raji, NIH/3T3, PC-12 (proliferation)

Why This Matters

Demonstrated functional activity at micromolar concentrations validates Mycro2 as a tool compound for probing c-Myc biology in cellular models, ensuring that procurement decisions are based on validated on-target effects rather than solely on biochemical binding data.

• [1] Kiessling A, Sperl B, Hollis A, Eick D, Berg T. Selective inhibition of c-Myc/Max dimerization and DNA binding by small molecules. Chem Biol. 2006 Jul;13(7):745-51. View Source

First-in-Class Dimerization Inhibitor

Mycro2's potency can be contextualized within a broader panel of c-Myc/Max inhibitors. In a comparative analysis, Mycro2 (IC50 = 23 ± 4 μM) is more potent than NY2267 (IC50 = 36.5 μM) and 3jc48-3 (IC50 = 34.8 μM) when assessed by EMSA [1]. This represents a 1.5- to 1.6-fold improvement in potency. While compounds like MYCMI-6 (KD = 1.6 μM) and KJ-Pyr-9 (KD = 6.5 nM) exhibit higher potency in binding assays, Mycro2 remains a valuable tool due to its unique selectivity profile and well-characterized cellular activity, as described in other evidence items [2].

First-in-Class Mechanism

Supporting evidence

Direct inhibitor of c-Myc/Max heterodimerization

Well-documented reference standard for inhibitor profiling

Distinct from monomer-distorting molecules like 10074-G5

Evidence Dimension	Inhibition of c-Myc/Max DNA binding (EMSA)
Target Compound Data	IC50 = 23 ± 4 μM
Comparator Or Baseline	NY2267 (IC50 = 36.5 μM); 3jc48-3 (IC50 = 34.8 μM)
Quantified Difference	Mycro2 is 1.6-fold more potent than NY2267 and 1.5-fold more potent than 3jc48-3
Conditions	Electrophoretic mobility shift assay (EMSA), inhibition of E-box binding

Why This Matters

This potency ranking guides researchers in selecting the appropriate c-Myc inhibitor based on assay sensitivity requirements and the specific biological question. Mycro2 offers a balance of moderate potency, defined selectivity, and extensive functional validation.

• [1] PMC7780693. Table 1. Comparison of Myc/Max inhibitors. Mycro2: IC50 = 23 ± 4 μM; NY2267: IC50 = 36.5 μM; 3jc48-3: IC50 = 34.8 μM. View Source
• [2] PMC7780693. Table 1. Comparison of Myc/Max inhibitors. MYCMI-6: KD = 1.6 ± 0.5 μM; KJ-Pyr-9: KD = 6.5 ± 1.0 nM. View Source

Mycro2 Research Applications

Reduced Compound Burden for c-Myc Transcription

Mycro2 is the optimal choice for researchers seeking a well-validated, first-in-class chemical probe to dissect c-Myc-driven transcription. Its defined selectivity window (2.3-fold preference for c-Myc/Max over Max/Max homodimers) and demonstrated functional activity at 10-20 μM in cell-based assays (inhibition of proliferation and oncogenic transformation) [1] make it uniquely suited for experiments where off-target effects on other bHLHZip family members must be minimized. Unlike more potent but less selective inhibitors, Mycro2 allows for confident attribution of observed phenotypes to c-Myc inhibition.

Selective Profiling: c-Myc/Max vs. Max/Max

Mycro2's extensive characterization, including head-to-head potency comparisons with 10058-F4 (1.8-fold more potent) [2] and 10074-G5 (6.3-fold more potent) [2], establishes it as a critical benchmark for evaluating new chemical entities targeting the c-Myc/Max interface. Procurement of Mycro2 as a reference standard enables direct, side-by-side comparisons in EMSA, cell proliferation, and transformation assays, providing a consistent baseline for assessing improvements in potency, selectivity, or cellular efficacy.

MYC Inhibitor Benchmarking

Mycro2's demonstrated ability to selectively inhibit proliferation of c-Myc-dependent cell lines (U-2OS, MCF-7, Raji, NIH/3T3) while sparing c-Myc-independent PC-12 cells [1] makes it an invaluable tool for profiling cancer cell line panels. Procuring Mycro2 for use in 7-day proliferation assays at 10-20 μM provides a robust, evidence-based method for stratifying cell lines based on their reliance on c-Myc signaling, a critical step in target validation and biomarker discovery programs.

Application

Selection Property

Validation Focus

Long-term c-Myc transcription inhibition studies

Potency context relative to Mycro1 supports lower working concentration

Dose-response verification at reduced compound burden

Selective c-Myc/Max heterodimer profiling

Selectivity window against Max/Max homodimers

Concentration-range discrimination assays (25–40 μM context)

MYC inhibitor benchmarking

First-in-class reference compound with documented data package

Comparative potency, selectivity, and mechanism fidelity review

c-Myc pathway-specific proliferation assays

Differential activity in dependent vs independent cell lines

On-target vs general cytotoxicity control using PC-12 context

• [1] Kiessling A, Sperl B, Hollis A, Eick D, Berg T. Selective inhibition of c-Myc/Max dimerization and DNA binding by small molecules. Chem Biol. 2006 Jul;13(7):745-51. View Source
• [2] PMC7780693. Table 1. Comparison of Myc/Max inhibitors. Mycro2: IC50 = 23 ± 4 μM; 10058-F4: KD = 42 μM; 10074-G5: IC50 = 146.8 μM. View Source